Cas no 68978-09-6 (4'-O-methoxyglabridin)

• Product name: 4'-O-methoxyglabridin
• CAS No: 68978-09-6
• MF: C₂₁H₂₂O₄
• MW: 338.396986484528
• CID: 2017889
• PubChem ID: 9927807

4'-O-methoxyglabridin Chemical and Physical Properties

Names and Identifiers

• 4'-O-methoxyglabridin
• 4'-O-Methylglabridin
• (R)-2-(8,8-dimethyl-2,3,4,8-tetrahydropyrano[2,3-f]chromen-3-yl)-5-methoxyphenol
• 2-(8,8-dimethyl-3,4-dihydro-2H-pyrano[2,3-]chromen-3-yl)-5-methoxyphenol
• InChI=1/C21H22O4/c1-21(2)9-8-17-19(25-21)7-4-13-10-14(12-24-20(13)17)16-6-5-15(23-3)11-18(16)22/h4-9,11,14,22H,10,12H2,1-3H
• SCHEMBL755169
• ZZAIPFIGEGQNHP-UHFFFAOYSA-N
• CHEMBL4207829
• Phenol, 2-(3,4-dihydro-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-3-yl)-5-methoxy-, (R)-
• CHEBI:169807
• LMPK12080016
• DTXSID001315155
• 4'-methoxyglabridin
• 68978-09-6
• CHEMBL511536
• UNII-EL27NKY4TA
• 2-((3R)-3,4-Dihydro-8,8-dimethyl-2H,8H-benzo(1,2-b:3,4-b')dipyran-3-yl)-5-methoxyphenol
• SCHEMBL13794191
• Phenol, 2-((3R)-3,4-dihydro-8,8-dimethyl-2H,8H-benzo(1,2-b:3,4-b')dipyran-3-yl)-5-methoxy-
• EL27NKY4TA
• 4a(2)-O-Methylglabridin

• Inchi： InChI=1S/C21H22O4/c1-21(2)9-8-17-19(25-21)7-4-13-10-14(12-24-20(13)17)16-6-5-15(23-3)11-18(16)22/h4-9,11,14,22H,10,12H2,1-3H3/t14-/m0/s1
• InChI Key： ZZAIPFIGEGQNHP-AWEZNQCLSA-N
• SMILES： CC1(C=CC2=C(O1)C=CC3=C2OCC(C3)C4=C(C=C(C=C4)OC)O)C

Computed Properties

• Exact Mass: 338.15180918g/mol
• Monoisotopic Mass: 338.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids